Cas no 873867-94-8 (3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan)

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan structure

873867-94-8 structure

Product Name:3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan

CAS No:873867-94-8

MF:C₂₂H₂₄O₇

MW:400.421767234802

CID:3164767

PubChem ID:24150657

Update Time:2025-09-18

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Chemical and Physical Properties

Names and Identifiers

- 3,4,5'-Trimethoxy-3',4'- methylenedioxy-7,9':7',9-diepoxylignan
- 3,4,5'-Trimethoxy-3',4'- methylenedioxy-7,9':7',9-diepoxylignan
- NCGC00169904-02
- ACon1_002376
- 3,4,5/'-Trimethoxy-3/',4/'-methylenedioxy-7,9/':7/',9-diepoxylignan
- 6-[3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-4-methoxy-1,3-benzodioxole
- 873867-94-8
- 3,4,5'Trimethoxy-3',4'methylenedioxy-7,9':7',9-Diepoxylignan
- BRD-A37235301-001-01-0
- NCGC00169904-01
- YJB86794
- 3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan
- Inchi： 1S/C22H24O7/c1-23-16-5-4-12(6-17(16)24-2)20-14-9-27-21(15(14)10-26-20)13-7-18(25-3)22-19(8-13)28-11-29-22/h4-8,14-15,20-21H,9-11H2,1-3H3
- InChI Key： UTPBMRNHPNUBLT-UHFFFAOYSA-N
- SMILES： O1CC2C(C3C=CC(=C(C=3)OC)OC)OCC2C1C1=CC(=C2C(=C1)OCO2)OC

Computed Properties

Exact Mass: 400.15220310g/mol
Monoisotopic Mass: 400.15220310g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 559
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 527.7±50.0 °C at 760 mmHg
Flash Point: 215.6±30.0 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5420-5 mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	￥5365.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T87640-5 mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	¥5600.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5420-5mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	￥ 3940	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5420-1 mL * 10 mM (in DMSO)	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T87640-5mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	¥5600.0	2023-09-06
TargetMol Chemicals	TN5420-5 mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8	98%	5mg	￥ 3,940	2023-07-11
TargetMol Chemicals	TN5420-1 mL * 10 mM (in DMSO)	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8	98%	1 mL * 10 mM (in DMSO)	￥ 4,040	2023-07-11
TargetMol Chemicals	TN5420-5mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	￥ 3940	2024-07-20
TargetMol Chemicals	TN5420-1 ml * 10 mm	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		1 ml * 10 mm	￥ 4040	2024-07-20
TargetMol Chemicals	TN5420-5mg	3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan	873867-94-8		5mg	￥ 3940	2024-07-24

3,4,5'-Trimethoxy-3',4'-methylenedioxy-7,9':7',9-diepoxylignan Related Literature

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3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

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